Cas no 4088-84-0 (2-Fluoro-5-(trifluoromethyl)benzonitrile)

• Product Name: 2-Fluoro-5-(trifluoromethyl)benzonitrile
• CAS No: 4088-84-0
• MF: C₈H₃F₄N
• MW: 189.10973572731
• MDL: MFCD00061280
• CID: 44727
• PubChem ID: 521016
• Update Time: 2025-05-24

2-Fluoro-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-trifluoromethylbenzonitrile
• 3-Cyano-4-fluorobenzotrifluoride~alpha,alpha,alpha,6-Tetrafluoro-m-tolunitrile
• 2-Fluoro-5-(trifluoromethyl)benzonitrile
• 3-CYANO-4-FLUOROBENZOTRIFLUORIDE
• 2-Cyano-1-fluoro-4-(trifluoromethyl)benzene
• Benzonitrile, 2-fluoro-5-(trifluoromethyl)-
• alpha,alpha,alpha,6-Tetrafluoro-m-tolunitrile
• LCLVMSCLLULGRY-UHFFFAOYSA-N
• 2-fluoro-5-(trifluoromethyl)benzenecarbonitrile
• PubChem2739
• KSC583S5H
• 3-cyano-4-fluorotrifluorotoluene
• WT1798
• SBB064081
• AS016
• EN300-104085
• PS-8421
• 4088-84-0
• MFCD00061280
• 2-fluoro-5-(trifluoromethyl)-benzonitrile
• AKOS005255560
• AC-4092
• DS-0869
• FT-0612348
• SCHEMBL283060
• 2-Fluoro-5-(trifluoromethyl)benzonitrile, AldrichCPR
• SY014547
• DTXSID40334533
• 2-fluoro-5-trifluoromethyl-benzonitrile
• CS-W008057
• F0860
• AM20060081
• J-509469
• A6814
• DB-024013
• DTXCID50285623

• MDL： MFCD00061280
• Inchi： 1S/C8H3F4N/c9-7-2-1-6(8(10,11)12)3-5(7)4-13/h1-3H
• InChI Key： LCLVMSCLLULGRY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C#N)C=1)F)(F)F
• BRN： 2616671

Computed Properties

• Exact Mass: 189.02000
• Monoisotopic Mass: 189.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.6
• Topological Polar Surface Area: 23.8

Experimental Properties

• Color/Form: liquid
• Density: 1.373
• Boiling Point: 99°C/24mmHg(lit.)
• Flash Point: 185-187°C
• Refractive Index: 1.446
• PSA: 23.79000
• LogP: 2.71618

2-Fluoro-5-(trifluoromethyl)benzonitrile Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H227-H301+H311+H331-H315-H319
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：3276
• Hazard Category Code： R21/22: harmful by skin contact and careless swallowing.
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21/22; R36/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Fluoro-5-(trifluoromethyl)benzonitrile

Introduction to 2-Fluoro-5-(trifluoromethyl)benzonitrile (CAS No. 4088-84-0)

2-Fluoro-5-(trifluoromethyl)benzonitrile, identified by its Chemical Abstracts Service (CAS) number 4088-84-0, is a fluorinated aromatic nitrile that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of both fluorine and trifluoromethyl substituents, which are well-known for their ability to modulate the bioactivity and metabolic stability of drug candidates.

The structural features of 2-Fluoro-5-(trifluoromethyl)benzonitrile make it a versatile intermediate in organic synthesis. The combination of a fluoro group at the 2-position and a trifluoromethyl group at the 5-position of the benzene ring introduces unique electronic and steric properties that can influence its reactivity and interactions with biological targets. Such modifications are often employed to enhance binding affinity, improve pharmacokinetic profiles, and reduce susceptibility to metabolic degradation.

In recent years, the demand for fluorinated compounds in medicinal chemistry has surged due to their demonstrated efficacy in improving drug properties. For instance, fluorine atoms can increase the lipophilicity of molecules, facilitate cell membrane penetration, and alter enzyme recognition profiles. The nitrile group in 2-Fluoro-5-(trifluoromethyl)benzonitrile further contributes to its utility as a building block for more complex scaffolds, enabling the synthesis of novel therapeutic agents.

One of the most compelling aspects of 2-Fluoro-5-(trifluoromethyl)benzonitrile is its role in the development of small-molecule inhibitors targeting various biological pathways. Current research highlights its application in designing kinase inhibitors, where the electron-withdrawing nature of the nitrile group and the electron-donating effects of the fluoro and trifluoromethyl groups can fine-tune interactions with protein active sites. Additionally, studies have explored its potential in creating antiviral and anticancer agents, leveraging its ability to engage with critical enzymes and receptors involved in pathogenic processes.

The synthesis of 2-Fluoro-5-(trifluoromethyl)benzonitrile typically involves multi-step organic transformations, often starting from commercially available precursors such as fluorobenzonitriles or trifluoromethylated aromatic compounds. Advanced synthetic methodologies, including cross-coupling reactions and metal-catalyzed transformations, have been optimized to achieve high yields and purity. These synthetic strategies are crucial for ensuring that pharmaceutical intermediates meet stringent regulatory requirements before advancing to preclinical or clinical development.

Recent advancements in computational chemistry have further enhanced the understanding of how structural modifications affect the bioactivity of 2-Fluoro-5-(trifluoromethyl)benzonitrile derivatives. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential side effects with remarkable accuracy. This computational approach complements experimental efforts by providing rapid screening tools for lead optimization.

The agrochemical sector has also recognized the value of fluorinated benzonitriles like 2-Fluoro-5-(trifluoromethyl)benzonitrile. Its derivatives have been investigated as potential herbicides, fungicides, and insecticides due to their ability to disrupt essential biological processes in pests while maintaining environmental safety. Regulatory agencies continue to evaluate these compounds to ensure they meet standards for efficacy and minimal ecological impact.

From a commercial perspective, 2-Fluoro-5-(trifluoromethyl)benzonitrile is supplied by specialized chemical manufacturers who adhere to Good Manufacturing Practices (GMP) to ensure consistency and quality. Researchers often prioritize sourcing from suppliers with robust quality control systems to avoid impurities that could compromise downstream applications. As demand grows, advancements in production scalability will be essential to meet the needs of both academic and industrial research sectors.

The future directions for research involving 2-Fluoro-5-(trifluoromethyl)benzonitrile are multifaceted. Exploration into novel synthetic routes, including greener methodologies that reduce waste and energy consumption, is gaining traction. Additionally, investigating new applications in therapeutic areas such as neurodegenerative diseases and infectious diseases remains a priority. Collaborative efforts between academia and industry will be instrumental in translating laboratory discoveries into viable clinical candidates.

In conclusion, 2-Fluoro-5-(trifluoromethyl)benzonitrile (CAS No. 4088-84-0) represents a valuable asset in modern chemical synthesis and drug discovery. Its unique structural attributes enable diverse applications across pharmaceuticals and agrochemicals, while ongoing research continues to uncover new possibilities for its utility. As scientists refine synthetic techniques and computational tools, the potential for this compound will undoubtedly expand, contributing further to advancements in medicine and agriculture.